N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-methoxybenzenesulfonamide
Overview
Description
N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis and Pharmaceutical Impurities
Research on benzimidazole derivatives like omeprazole highlights the novel synthesis processes and the characterization of pharmaceutical impurities. These studies are crucial for developing more efficient synthesis methods and understanding the impurity profile of proton pump inhibitors, which can lead to the improvement of drug quality and efficacy (Saini et al., 2019).
DNA Binding and Fluorescent Staining
Compounds such as Hoechst 33258, which contain benzimidazole groups, are known for their strong binding affinity to the minor groove of double-stranded DNA. This property makes them useful in biological applications like fluorescent DNA staining, providing tools for chromosome and nuclear staining and facilitating the analysis of DNA content in cells (Issar & Kakkar, 2013).
Liquid Crystal Research
Benzimidazole derivatives are also investigated in the context of liquid crystals, particularly in studying the transitional properties and phase behavior of methylene-linked liquid crystal dimers. This research provides insights into the design and development of new materials with potential applications in displays and optical devices (Henderson & Imrie, 2011).
Flame Retardants
The study of novel brominated flame retardants, including those based on benzimidazole structures, focuses on their occurrence in various environments and their potential risks. This research is essential for evaluating the environmental impact and safety of these compounds used in consumer goods and industrial applications (Zuiderveen et al., 2020).
Photosensitive Protecting Groups
Benzimidazole derivatives have been explored as photosensitive protecting groups in synthetic chemistry, highlighting their potential to facilitate controlled reactions under light irradiation. This application is promising for the development of photoresponsive materials and light-mediated chemical synthesis (Amit, Zehavi, & Patchornik, 1974).
Properties
IUPAC Name |
N-[5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-yl]-4-methoxybenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O3S/c1-16-7-5-6-8-19(16)14-27-15-25-24-22(27)13-17(2)18(3)23(24)26-31(28,29)21-11-9-20(30-4)10-12-21/h5-13,15,26H,14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKIDIRQXIRSGMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC=C(C=C4)OC)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.